Cas no 886961-30-4 (3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea)

3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea structure

886961-30-4 structure

Product Name:3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea

CAS No:886961-30-4

MF:C₂₀H₂₈N₈O₂S

MW:444.553721427917

CID:5478976

PubChem ID:18580133

Update Time:2023-11-21

3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- F2703-0012
- N-(3,4-dimethylphenyl)-2-(4,6-dimorpholino-1,3,5-triazin-2-yl)hydrazinecarbothioamide
- AKOS016364981
- N-(3,4-dimethylphenyl)-2-[4,6-di(morpholin-4-yl)-1,3,5-triazin-2-yl]hydrazinecarbothioamide
- STL269677
- 886961-30-4
- 3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea
- 3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea
- Inchi： 1S/C20H28N8O2S/c1-14-3-4-16(13-15(14)2)21-20(31)26-25-17-22-18(27-5-9-29-10-6-27)24-19(23-17)28-7-11-30-12-8-28/h3-4,13H,5-12H2,1-2H3,(H2,21,26,31)(H,22,23,24,25)
- InChI Key： PCHBROJQBHGOHF-UHFFFAOYSA-N
- SMILES： S=C(NC1C=CC(C)=C(C)C=1)NNC1=NC(=NC(=N1)N1CCOCC1)N1CCOCC1

Computed Properties

Exact Mass: 444.20559334g/mol
Monoisotopic Mass: 444.20559334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 549
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 132Å²

3-{4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-ylamino}-1-(3,4-dimethylphenyl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2703-0012-2μmol	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2703-0012-5μmol	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2703-0012-10μmol	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2703-0012-20μmol	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2703-0012-1mg	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2703-0012-2mg	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2703-0012-3mg	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2703-0012-4mg	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2703-0012-5mg	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2703-0012-10mg	3-{[4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-yl]amino}-1-(3,4-dimethylphenyl)thiourea	886961-30-4	90%+	10mg	$79.0	2023-05-16